Cas no 1269292-46-7 (5-(Dimethoxymethyl)-1-(2-fluorophenyl)-1H-pyrazole)

• Product Name: 5-(Dimethoxymethyl)-1-(2-fluorophenyl)-1H-pyrazole
• CAS No: 1269292-46-7
• MF: C₁₂H₁₃FN₂O₂
• MW: 236.242226362228
• CID: 1089227
• PubChem ID: 56956031
• Update Time: 2025-11-02

5-(Dimethoxymethyl)-1-(2-fluorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(Dimethoxymethyl)-1-(2-fluorophenyl)-1H-pyrazole
• 5-(dimethoxymethyl)-1-(2-fluorophenyl)pyrazole
• AKOS022172621
• DTXSID20718958
• 1269292-46-7
• 1H-Pyrazole, 5-(dimethoxymethyl)-1-(2-fluorophenyl)-

• Inchi： 1S/C12H13FN2O2/c1-16-12(17-2)11-7-8-14-15(11)10-6-4-3-5-9(10)13/h3-8,12H,1-2H3
• InChI Key： AHYJAQRSSYPNRT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1C(=CC=N1)C(OC)OC

Computed Properties

• Exact Mass: 236.09610582g/mol
• Monoisotopic Mass: 236.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 36.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-(Dimethoxymethyl)-1-(2-fluorophenyl)-1H-pyrazole

5-(Dimethoxymethyl)-1-(2-fluorophenyl)-1H-pyrazole (CAS 1269292-46-7): A Versatile Pyrazole Derivative with Emerging Applications

5-(Dimethoxymethyl)-1-(2-fluorophenyl)-1H-pyrazole (CAS 1269292-46-7) is a fluorinated pyrazole derivative that has gained significant attention in pharmaceutical research and material science. This compound belongs to the class of heterocyclic compounds featuring a pyrazole core substituted with both fluorophenyl and dimethoxymethyl groups, making it a valuable building block for various applications.

The molecular structure of 5-(Dimethoxymethyl)-1-(2-fluorophenyl)-1H-pyrazole contains several interesting features that contribute to its chemical behavior. The pyrazole ring serves as a stable heterocyclic scaffold, while the 2-fluorophenyl group introduces electronic effects that can influence molecular interactions. The dimethoxymethyl substituent at the 5-position adds both steric bulk and potential hydrogen bonding capabilities.

Recent studies have highlighted the potential of pyrazole derivatives like CAS 1269292-46-7 in medicinal chemistry. Researchers are particularly interested in how the fluorine atom and methoxy groups in this compound might influence biological activity. The compound's structural features make it a candidate for investigation in drug discovery programs targeting various therapeutic areas.

In material science, 5-(Dimethoxymethyl)-1-(2-fluorophenyl)-1H-pyrazole has shown promise as a precursor for advanced materials. The presence of both aromatic and aliphatic oxygen functionalities in the molecule allows for diverse chemical modifications, making it useful in the development of specialty polymers and functional materials.

The synthesis of CAS 1269292-46-7 typically involves multi-step organic reactions starting from readily available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing importance of sustainable chemistry practices in research and industry.

Analytical characterization of 5-(Dimethoxymethyl)-1-(2-fluorophenyl)-1H-pyrazole employs standard techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structure, which is crucial for research applications where precise molecular architecture is required.

Current market trends show increasing demand for specialized fluorinated pyrazole compounds like CAS 1269292-46-7. The pharmaceutical industry's growing focus on fluorine-containing drug candidates has driven interest in such building blocks. Additionally, the compound's potential applications in agrochemical research contribute to its commercial significance.

Researchers frequently search for information about pyrazole synthesis methods, fluorinated heterocycles, and pharmaceutical intermediates - all relevant to 5-(Dimethoxymethyl)-1-(2-fluorophenyl)-1H-pyrazole. The compound's unique combination of structural features makes it a subject of interest in these popular research areas.

Handling and storage recommendations for CAS 1269292-46-7 follow standard laboratory practices for organic compounds. Proper storage conditions typically include protection from moisture and maintenance at controlled temperatures to ensure long-term stability of the material.

Future research directions for 5-(Dimethoxymethyl)-1-(2-fluorophenyl)-1H-pyrazole may explore its potential as a ligand in catalytic systems or investigate its biological properties more thoroughly. The compound's structural versatility offers numerous possibilities for chemical modification and application development.

Environmental considerations for pyrazole derivatives like CAS 1269292-46-7 include assessments of biodegradability and ecological impact. As with all chemical substances, responsible use and disposal practices are essential to minimize environmental footprint.

The global market for specialty pyrazole compounds continues to expand, with 5-(Dimethoxymethyl)-1-(2-fluorophenyl)-1H-pyrazole representing one of many valuable intermediates in this category. Market analysts predict sustained growth in demand for such structurally complex building blocks.

Academic and industrial laboratories studying fluorinated heterocyclic compounds often include CAS 1269292-46-7 in their research programs. The compound serves as an important reference material and starting point for the development of novel molecules with tailored properties.

Quality control standards for 5-(Dimethoxymethyl)-1-(2-fluorophenyl)-1H-pyrazole typically specify minimum purity levels and comprehensive analytical characterization. These standards ensure the compound meets the rigorous requirements of advanced research applications.

Recent patent literature reveals growing interest in pyrazole-based compounds similar to CAS 1269292-46-7, particularly in pharmaceutical applications. This intellectual property activity underscores the compound's potential commercial value and scientific importance.

Comparative studies of fluorophenyl-substituted pyrazoles often feature 5-(Dimethoxymethyl)-1-(2-fluorophenyl)-1H-pyrazole as a reference compound. These studies help elucidate structure-activity relationships that guide molecular design in various fields.

Supply chain considerations for CAS 1269292-46-7 involve specialized chemical manufacturers with expertise in heterocyclic compound synthesis. Reliable sourcing of high-quality material is essential for research continuity and experimental reproducibility.

As research into functionalized pyrazole derivatives advances, compounds like 5-(Dimethoxymethyl)-1-(2-fluorophenyl)-1H-pyrazole will likely play increasingly important roles in both academic investigations and industrial applications, bridging the gap between fundamental chemistry and practical innovation.